N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-1-(propan-2-yl)-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]-1-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C16H19N3O5S/c1-11(2)19-9-16(17-10-19)25(21,22)18-8-12(20)13-5-6-15(24-13)14-4-3-7-23-14/h3-7,9-12,18,20H,8H2,1-2H3
• InChI Key: KMSFJNITBBYZRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC(C2=CC=C(O2)C3=CC=CO3)O
• Molecular Formula: C16H19N3O5S
• Molecular Weight: 365.4 g/mol

Description

N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-1-(propan-2-yl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H19N3O5S and its molecular weight is 365.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Structural Analysis

• Rozentsveig et al. (2013) discussed the one-pot synthesis of N-(Imidazo[1,2-a]pyridin-3-yl)- and N-(Imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides, showcasing the method's efficiency in synthesizing heterocyclic compounds, which could be a relevant process for synthesizing compounds structurally similar to the one Rozentsveig et al., 2013.
• Balewski et al. (2020) synthesized novel imidazole derivatives and performed structural and cytotoxicity testing, providing a framework for understanding the biological activities of similar compounds Balewski et al., 2020.

Bioactive Compound Development

• Sączewski et al. (2000) synthesized and evaluated the antiaggregatory activity of 1-(4,5-dihydro-1H-imidazol-2-yl)indole derivatives, demonstrating the therapeutic potential of sulfonamide derivatives in modulating biological processes Sączewski et al., 2000.
• Tozer et al. (2002) reported the synthesis of ω-(Imidazol-4-yl)alkane-1-sulfonamides as potent histamine H3 receptor antagonists, suggesting the potential of sulfonamide derivatives in developing receptor-specific drugs Tozer et al., 2002.

Antimicrobial and Antitubercular Properties

• Ranjith et al. (2014) synthesized N-(4-(4-chloro-1H-imidazol-1-yl)-3-methoxyphenyl)amide/sulfonamide derivatives and evaluated them as potential antimicrobial and antitubercular agents Ranjith et al., 2014.
• Krátký et al. (2012) designed novel sulfonamides with specific scaffolds and tested their activity against a range of microorganisms, showcasing the antimicrobial potential of sulfonamide derivatives Krátký et al., 2012.